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Compound of Interest

Compound Name: (R)-DS86760016

Cat. No.: B12418684 Get Quote

Essential Safety and Handling Guide for (R)-
DS86760016
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (R)-DS86760016. The following procedures are

based on standard laboratory safety protocols for handling preclinical chemical compounds and

should be supplemented by a comprehensive, substance-specific risk assessment.

Compound Information
Identifier Description

Name (R)-DS86760016

Chemical Name
3-(aminomethyl)-7-(3-hydroxypropoxy)-1-

hydroxy-1,3-dihydro-2,1-benzoxaborole[1]

Class
Leucyl-tRNA Synthetase Inhibitor, Boron

Compound, Anti-Bacterial Agent[1]

Development Stage Preclinical

Therapeutic Target
Multidrug-resistant Gram-negative bacteria[1][2]

[3]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

(R)-DS86760016. As a general principle, when handling hazardous drugs or compounds with

unknown toxicological profiles, it is crucial to use PPE as a final barrier to exposure after

implementing all other control measures.

Protection Type Specific Recommendations Rationale

Hand Protection

Wear impervious, powder-free

gloves (e.g., double-gloving

with nitrile). Change gloves

every 30-60 minutes or

immediately if contaminated or

damaged.[4]

To prevent skin contact and

absorption. Powder-free

gloves are recommended to

avoid aerosolization and

contamination of the work

area.[4]

Eye Protection

Use safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or airborne particles of the

compound.

Body Protection

Wear a lab coat, disposable

gown, or coveralls. Ensure

cuffs of gloves overlap with the

sleeves of the gown.[4]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A risk assessment should

determine the need for

respiratory protection. If

handling the compound as a

powder or if there is a risk of

aerosolization, use a NIOSH-

approved respirator.

To prevent inhalation of the

compound, especially in

powder form.

Operational Plan: Step-by-Step Handling
Procedures
This workflow outlines the essential steps for safely handling (R)-DS86760016 in a laboratory

setting.
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Preparation

Handling

Cleanup & Disposal

1. Prepare Designated Work Area
(e.g., chemical fume hood)

2. Gather All Necessary Materials
(compound, solvents, equipment)

3. Don Appropriate PPE

4. Weigh and Transfer Compound
(use containment techniques)

Proceed to handling

5. Dissolve or Prepare Solution

6. Conduct Experiment

7. Decontaminate Work Surfaces

After experiment completion

8. Dispose of Waste Properly

9. Doff PPE in Correct Order

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling (R)-DS86760016.
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Disposal Plan
Proper disposal of (R)-DS86760016 and associated contaminated materials is critical to

prevent environmental contamination and potential exposure to others.

Waste Type Disposal Procedure

Solid Waste

Collect all solid waste, including contaminated

gloves, gowns, and lab supplies, in a

designated, clearly labeled hazardous waste

container.

Liquid Waste

Collect all liquid waste containing (R)-

DS86760016 in a sealed, labeled hazardous

waste container. Do not dispose of down the

drain.

Sharps Waste
Dispose of any contaminated sharps (needles,

scalpels) in a designated sharps container.

All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste.

Emergency Procedures
The following logical relationship diagram outlines the immediate actions to take in case of an

exposure incident.
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Immediate Actions

Exposure Incident Occurs

Skin Contact:
Wash affected area with soap and water for 15 mins.

Eye Contact:
Flush eyes with water for 15 mins at an eyewash station.

Inhalation:
Move to fresh air.

Ingestion:
Seek immediate medical attention. Do not induce vomiting.

Seek Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12418684#personal-protective-equipment-for-
handling-r-ds86760016]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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